Cas no 76697-58-0 (Nonanedioic acid,2-bromo-, 1,9-diethyl ester)

• Product Name: Nonanedioic acid,2-bromo-, 1,9-diethyl ester
• CAS No: 76697-58-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 568848
• PubChem ID: 3018670
• Update Time: 2025-06-08

Nonanedioic acid,2-bromo-, 1,9-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid,2-bromo-, 1,9-diethyl ester
• 1-Amino-2-(propylsulfonyl)benzene
• 1-AMINO-2-(PROPYLSULPHONYL)BENZENE
• 2-propylsulfonylaniline
• 2-(n-propylsulfenyl)aniline
• 2-(Propan-1-sulfonyl)-anilin
• 2-(propane-1-sulfonyl)-aniline
• 2-(Propylsulphonyl)aniline
• 2-Aminophenyl-propyl-sulfon
• EINECS 278-526-7
• Propyl-(2-amino-phenyl)-sulfon
• FT-0691289
• 2-(Propane-1-sulfonyl)-phenylamine
• CS-0143586
• MFCD08445605
• SCHEMBL375690
• 2-(Propylsulfonyl)aniline
• DTXSID10998020
• AKOS000168121
• NS00058825
• DEQVKVCODPHASQ-UHFFFAOYSA-N
• 2-(propane-1-sulfonyl)aniline
• 76697-58-0

• Inchi： 1S/C9H13NO2S/c1-2-7-13(11,12)9-6-4-3-5-8(9)10/h3-6H,2,7,10H2,1H3
• InChI Key： DEQVKVCODPHASQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(CCC)(=O)=O

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.066699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.196
• Boiling Point: 389.4°Cat760mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.55
• PSA: 68.54000
• LogP: 3.11450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Nonanedioic acid,2-bromo-, 1,9-diethyl ester

Recent Advances in the Study of Nonanedioic acid,2-bromo-, 1,9-diethyl ester (CAS: 76697-58-0)

Nonanedioic acid,2-bromo-, 1,9-diethyl ester (CAS: 76697-58-0) is a brominated derivative of nonanedioic acid, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its utility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Nonanedioic acid,2-bromo-, 1,9-diethyl ester, highlighting its efficiency as an intermediate in the production of bioactive compounds. The researchers employed a novel catalytic method to enhance the yield and purity of the compound, which could significantly reduce production costs for pharmaceutical applications. The study also investigated the compound's stability under various conditions, providing critical data for its storage and handling.

In another recent development, a team from the University of Cambridge reported the use of Nonanedioic acid,2-bromo-, 1,9-diethyl ester in the synthesis of polymer-based drug delivery systems. The bromine moiety in the compound was found to facilitate cross-linking reactions, improving the mechanical properties and drug-loading capacity of the resulting polymers. This research, published in Advanced Materials, opens new avenues for the design of targeted drug delivery systems with enhanced efficacy and reduced side effects.

Further investigations into the biological activities of Nonanedioic acid,2-bromo-, 1,9-diethyl ester have revealed its potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibits moderate activity against Gram-positive bacteria, suggesting its possible use in developing new antibiotics. However, the study also noted the need for further optimization to improve its selectivity and reduce cytotoxicity.

Despite these promising findings, challenges remain in the widespread application of Nonanedioic acid,2-bromo-, 1,9-diethyl ester. Issues such as scalability of synthesis, environmental impact of brominated compounds, and long-term stability need to be addressed. Future research directions may include the development of greener synthetic routes and the exploration of its interactions with biological targets at the molecular level.

In conclusion, Nonanedioic acid,2-bromo-, 1,9-diethyl ester (CAS: 76697-58-0) represents a versatile compound with significant potential in pharmaceutical and material science applications. Continued research efforts are expected to uncover further uses and optimize its properties for industrial and therapeutic purposes.